Cas no 340161-62-8 (Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-)

• Product Name: Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-
• CAS No: 340161-62-8
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 1461037
• Update Time: 2024-08-23

Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-

• Inchi： 1S/C13H20O4/c1-10(14)7-9-13(12(16)17-2)8-5-3-4-6-11(13)15/h3-9H2,1-2H3/t13-/m1/s1
• InChI Key： KFPSMQRDMYIJAZ-CYBMUJFWSA-N
• SMILES： [C@@]1(CCC(=O)C)(C(OC)=O)CCCCCC1=O

Computed Properties

• Exact Mass: 240.1362

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 347.3±27.0 °C(Predicted)
• PSA: 60.44